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Compound of Interest

Compound Name:
6-Bromo-3-iodopyrazolo[1,5-

a]pyrimidine

Cat. No.: B1527503 Get Quote

An In-Depth Technical Guide to the Safe Handling and Synthetic Utility of 6-Bromo-3-
iodopyrazolo[1,5-a]pyrimidine

Abstract: 6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is a pivotal heterocyclic building block in

contemporary drug discovery and medicinal chemistry. Its unique di-halogenated structure

offers a platform for sequential and regioselective functionalization, enabling the synthesis of

complex molecular architectures. The pyrazolo[1,5-a]pyrimidine core is a recognized

"privileged scaffold," frequently found in potent kinase inhibitors and other biologically active

agents.[1][2][3] This guide provides a comprehensive technical overview for researchers and

drug development professionals, covering critical safety protocols, prudent handling

procedures, key reactivity insights, and validated experimental methodologies to ensure both

laboratory safety and synthetic success.

Compound Profile and Physicochemical Properties
6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is a solid organic compound whose value lies in

the differential reactivity of its two halogen substituents. The carbon-iodine bond is significantly

more labile than the carbon-bromine bond under typical palladium-catalyzed cross-coupling

conditions, allowing for selective reactions at the 3-position.

Table 1: Physicochemical and Identification Data
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Property Value Source

IUPAC Name

6-bromo-3-
iodopyrazolo[1,5-
a]pyrimidine

[4][5]

Molecular Formula C₆H₃BrIN₃ [4][5]

Molecular Weight 323.92 g/mol [4][5]

CAS Number 1109284-33-4 [4][5]

Appearance Solid (typically light yellow) [6]

SMILES C1=C(C=NC2=C(C=NN21)I)Br [4][5]

| InChIKey | YYRFAUZQNJMKHU-UHFFFAOYSA-N |[4][5] |

Comprehensive Safety and Hazard Assessment
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is classified as a hazardous

substance.[4] Adherence to strict safety protocols is mandatory.

Table 2: GHS Hazard Classification

Hazard Code Description Pictogram

H302 Harmful if swallowed Exclamation Mark

H315 Causes skin irritation Exclamation Mark

H319 Causes serious eye irritation Exclamation Mark

H335 May cause respiratory irritation Exclamation Mark

Source: PubChem CID 56845243[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://www.kishida.co.jp/product/catalog/msds/id/18465/code/PK0-31201e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.jk-sci.com/products/a011427208
https://www.benchchem.com/product/b1527503?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-iodopyrazolo_1_5-a_pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictogram

Associated Hazards

H302 Harmful if swallowedIndicates

H315 Causes skin irritationIndicates

H319 Causes serious eye irritation
Indicates

H335 May cause respiratory irritation

Indicates

Click to download full resolution via product page

Caption: GHS Hazard pictogram and associated statements.

Personal Protective Equipment (PPE)
The causality behind PPE selection is the prevention of exposure via all potential routes:

inhalation, ingestion, and dermal contact.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH

(US) standards. The risk of serious eye irritation necessitates this primary control.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior

to use. Use proper glove removal technique to avoid skin contact. This is critical as the

compound is a known skin irritant.[4]

Respiratory Protection: Use personal protective equipment and avoid dust formation. If

engineering controls (like a fume hood) are insufficient or when handling large quantities, a
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NIOSH-approved particulate respirator is required to mitigate the risk of respiratory tract

irritation.[4][6]

Body Protection: A standard laboratory coat is required. Ensure it is buttoned to protect

against accidental spills.

Emergency First-Aid Procedures
Immediate and correct response to exposure is critical.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.

In Case of Skin Contact: Take off immediately all contaminated clothing.[6][7] Wash off with

soap and plenty of water. Consult a physician if irritation persists.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[6][7]

If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell. Never

give anything by mouth to an unconscious person.

Prudent Laboratory Handling and Storage
Proper handling and storage protocols are self-validating systems designed to maintain

compound integrity and prevent accidental exposure or degradation.

Handling
Ventilation: All manipulations must be performed in a well-ventilated area, preferably within a

certified chemical fume hood, to avoid inhalation of dust.[6]

Inert Atmosphere: While not strictly required for short-term handling, for reactions sensitive to

oxidation or moisture, handling under an inert atmosphere (e.g., nitrogen or argon) is good

practice.
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Static Discharge: Take precautionary measures against static discharges, especially when

transferring large quantities of powdered material.[7]

Storage
Conditions: Keep the container tightly closed in a dry and well-ventilated place.[5] Store in a

cool, dark place, typically recommended at 2-8°C for long-term stability.[5]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[7]

Container: Store in the original, clearly labeled container.
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6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine

6-Bromo-3-(R1)-pyrazolo[1,5-a]pyrimidine

Sonogashira or Suzuki Coupling
(Mild Conditions, e.g., rt to 60°C)

Reacts at C3-Iodo site

6-(R2)-3-(R1)-pyrazolo[1,5-a]pyrimidine

Suzuki Coupling
(Forcing Conditions, e.g., >80°C, XPhos)

Reacts at C6-Bromo site
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling of 6-Bromo-3-iodopyrazolo[1,5-
a]pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1527503#safety-and-handling-of-6-bromo-3-
iodopyrazolo-1-5-a-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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